Cas no 286834-82-0 (4-APB (hydrochloride))

• Product Name: 4-APB (hydrochloride)
• CAS No: 286834-82-0
• MF: C₁₁H₁₄ClNO
• MW: 211.687962055206
• CID: 4457525
• PubChem ID: 10130545
• Update Time: 2025-10-11

4-APB (hydrochloride) Chemical and Physical Properties

Names and Identifiers

• 4-APB (hydrochloride)
• 1-(1-benzofuran-4-yl)propan-2-amine:hydrochloride
• 4-Benzofuranethanamine, alpha-methyl-, hydrochloride
• SCHEMBL5987923
• 1-(1-BENZOFURAN-4-YL)PROPAN-2-AMINE HYDROCHLORIDE
• 4-Benzofuranethanamine, alpha-methyl-, hydrochloride (1:1)
• 4-BENZOFURANETHANAMINE, .ALPHA.-METHYL-, HYDROCHLORIDE (1:1)
• PD018984
• S7BGN9M2JT
• 1-(1-Benzofuran-4-yl)propan-2-amine, hydrochloride
• 4-BENZOFURANETHANAMINE, .ALPHA.-METHYL-, HYDROCHLORIDE
• 4-APB Hydrochloride
• LLA83482
• HY-116464
• 1-(1-Benzofuran-4-yl)propan-2-amine;hydrochloride
• DTXSID901344557
• UNII-S7BGN9M2JT
• 286834-82-0

• Inchi： 1S/C11H13NO.ClH/c1-8(12)7-9-3-2-4-11-10(9)5-6-13-11;/h2-6,8H,7,12H2,1H3;1H
• InChI Key： WNVJCFICRFPUFI-UHFFFAOYSA-N
• SMILES： C(C1C=CC=C2OC=CC=12)C(N)C.Cl

Computed Properties

• Exact Mass: 211.0763918Da
• Monoisotopic Mass: 211.0763918Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 171
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 39.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans Benzofurans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans

Additional information on 4-APB (hydrochloride)

Introduction to 4-APB (Hydrochloride) and CAS No. 286834-82-0

The compound 4-APB (Hydrochloride), identified by the CAS registry number CAS No. 286834-82-0, is a significant molecule in the field of chemical research and development. This compound has garnered attention due to its unique properties and potential applications across various industries. Recent studies have shed light on its structural characteristics, synthesis methods, and biological activities, making it a subject of interest for researchers and professionals alike.

Recent advancements in chemical synthesis have enabled the efficient production of 4-APB (Hydrochloride). The compound is characterized by its hydrochloride salt form, which enhances its stability and solubility properties. These attributes make it suitable for use in pharmaceutical formulations, where precise dosing and bioavailability are critical factors. The CAS number CAS No. 286834-82-0 serves as a unique identifier for this compound, ensuring consistency in scientific communication and regulatory compliance.

One of the most promising applications of 4-APB (Hydrochloride) lies in its potential as a precursor or intermediate in drug development. Researchers have explored its role in the synthesis of bioactive molecules, particularly those with therapeutic potential. For instance, studies have demonstrated that derivatives of this compound exhibit anti-inflammatory and antioxidant properties, which could be harnessed for the development of novel medications.

The structural integrity of 4-APB (Hydrochloride) plays a crucial role in its functionality. Its molecular structure, as defined by the CAS registry number CAS No. 286834-82-0, consists of a hydroxyl group attached to a phenyl ring, which contributes to its reactivity and selectivity in chemical reactions. This feature makes it an ideal candidate for use in organic synthesis, where precise control over molecular architecture is essential.

In addition to its chemical applications, 4-APB (Hydrochloride) has also been studied for its environmental impact. Researchers have investigated its biodegradability and toxicity profiles, ensuring that its use aligns with sustainable practices and regulatory standards. These studies underscore the importance of understanding the ecological implications of chemical compounds like CAS No. 286834-82-0, particularly as they become more integrated into industrial processes.

The demand for high-quality chemical compounds such as 4-APB (Hydrochloride) continues to grow across various sectors. Its versatility and adaptability make it a valuable asset in both academic research and commercial production. As advancements in synthetic chemistry continue to unfold, the potential applications of this compound are expected to expand further, solidifying its position as a key player in the chemical landscape.